Cas no 406724-79-6 ((4E,10Z)-Tetradecadien-1-ol)

• Product Name: (4E,10Z)-Tetradecadien-1-ol
• CAS No: 406724-79-6
• MF: C₁₄H₂₆O
• MW: 210.355644702911
• CID: 3305532
• Update Time: 2025-10-29

(4E,10Z)-Tetradecadien-1-ol Chemical and Physical Properties

Names and Identifiers

• 4,10-TETRADECADIEN-1-OL, (4E,10Z)-
• (4E,10Z)-Tetradecadien-1-ol

• Inchi： 1S/C14H26O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h4-5,10-11,15H,2-3,6-9,12-14H2,1H3/b5-4-,11-10+
• InChI Key： ILDIGWNEZAQDPJ-JWPKELMXSA-N
• SMILES： C(O)CC/C=C/CCCC/C=C\CCC

Additional information on (4E,10Z)-Tetradecadien-1-ol

Chemical Profile of (4E,10Z)-Tetradecadien-1-ol (CAS No. 406724-79-6)

CAS No. 406724-79-6 corresponds to the chemical compound (4E,10Z)-Tetradecadien-1-ol, a linear unsaturated alcohol with a carbon chain length of 14. This compound belongs to the class of dienes, featuring two double bonds positioned at the 4E and 10Z geometries. Its molecular formula is C₁₄H₂₈O, reflecting a saturated backbone with two trans and one cis double bonds, respectively. The presence of these double bonds imparts unique reactivity and potential biological properties, making it a subject of interest in synthetic chemistry and pharmaceutical research.

The synthesis of (4E,10Z)-Tetradecadien-1-ol typically involves multi-step organic reactions, often starting from readily available precursors such as tetradecene derivatives. Advanced techniques like stereoselective hydrogenation or cross-coupling reactions are employed to achieve the desired geometric configuration of the double bonds. The compound’s stability under various conditions, including light and temperature sensitivity, necessitates careful handling during synthesis and storage to preserve its integrity.

Recent studies have highlighted the potential applications of (4E,10Z)-Tetradecadien-1-ol in the field of bioactive molecule synthesis. Its unsaturated structure allows for further functionalization, enabling the creation of more complex derivatives with tailored properties. For instance, researchers have explored its use as a precursor in the development of novel anti-inflammatory agents by incorporating pharmacophores that interact with specific biological targets. The compound’s ability to serve as a building block for larger molecules underscores its versatility in medicinal chemistry.

One notable area of research involves the investigation of (4E,10Z)-Tetradecadien-1-ol in lipid metabolism and cellular signaling pathways. Studies suggest that unsaturated alcohols similar to this compound may influence cholesterol homeostasis and promote healthy lipid profiles. The double bonds in its structure can interact with enzymes involved in metabolic processes, potentially leading to therapeutic benefits in managing metabolic disorders. This line of inquiry aligns with current trends in drug discovery, where natural product-inspired molecules are being leveraged to address complex health challenges.

The chemical properties of (4E,10Z)-Tetradecadien-1-ol also make it valuable in industrial applications beyond pharmaceuticals. Its reactivity allows for the synthesis of specialty chemicals used in fragrances, lubricants, and polymer additives. For example, derivatives of this compound have been investigated for their role in enhancing the performance of biodegradable polymers by improving flexibility and thermal stability. Such applications demonstrate the broad utility of (4E,10Z)-Tetradecadien-1-ol across multiple sectors.

In conclusion, (4E,10Z)-Tetradecadien-1-ol (CAS No. 406724-79-6) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique chemical structure enables diverse functionalization strategies, making it a valuable intermediate in drug development and material science. As research continues to uncover new ways to harness its properties, this compound is poised to play an increasingly important role in advancing scientific and technological innovations.